N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide

• IUPAC Name: N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H18N6O2S/c1-25-17(15-9-5-6-10-21-15)24-26(20(25)28)12-11-22-18(27)16-13-29-19(23-16)14-7-3-2-4-8-14/h2-10,13H,11-12H2,1H3,(H,22,27)
• InChI Key: ONDBIIZXQXAZBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2=CSC(=N2)C3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C20H18N6O2S
• Molecular Weight: 406.5 g/mol

Description

N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-5-lipoxygenase Agents

Research has explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, showcasing their potential as anticancer and anti-5-lipoxygenase agents. The structural activity relationship analysis revealed insights into their cytotoxic and inhibition activities, suggesting a pathway for developing therapeutic agents targeting specific cancers and inflammatory conditions (Rahmouni et al., 2016).

Antimicrobial Activities

Another study focused on the reaction of N-phenyl-(pyridin-2-yl)carbohydrazonamide with itaconic anhydride, leading to the formation of triazole-containing alkenoic acid derivatives. These compounds were tested for their antimicrobial activities, showing potential as antimicrobial agents (Modzelewska-Banachiewicz et al., 2012).

Mycobacterium tuberculosis GyrB Inhibitors

A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were synthesized and evaluated for their activity against Mycobacterium tuberculosis GyrB ATPase, showcasing their potential as new antituberculosis agents (Jeankumar et al., 2013).

Synthesis Techniques and Biological Activities

Further research includes the development of novel synthesis techniques for pyrazolopyrimidinyl keto-esters and their enzymatic activity, highlighting the versatility of these compounds in chemical synthesis and their potential biological applications (Abd & Awas, 2008).